Cas no 2229230-38-8 (2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol
• CAS No: 2229230-38-8
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 6052640
• PubChem ID: 165780897
• Update Time: 2025-06-25

2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol
• EN300-1957899
• 2229230-38-8

• Inchi： 1S/C11H10F3NO/c1-15-6-5-7-8(3-2-4-9(7)15)10(16)11(12,13)14/h2-6,10,16H,1H3
• InChI Key： FLVCLBXDOMGQJH-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CC2=C1C=CN2C)O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Additional information on 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol

Introduction to 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol (CAS No. 2229230-38-8)

2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol (CAS No. 2229230-38-8) is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol features a trifluoromethyl group attached to an ethanol moiety, which is further linked to a substituted indole ring. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the indole moiety contributes to its potential interactions with biological targets. These structural features make it an intriguing molecule for exploring novel therapeutic applications.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. The fluorine atom's electronic properties can influence the binding affinity, metabolic clearance, and overall efficacy of a molecule. 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol exemplifies this trend by incorporating a trifluoromethyl group into its structure, which may contribute to improved pharmacological profiles.

One of the most compelling aspects of 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol is its potential as a building block for more complex drug molecules. Its indole core is a well-known scaffold in medicinal chemistry, with numerous examples of indole derivatives that have shown therapeutic efficacy in various diseases. The combination of the indole moiety with the trifluoromethyl-substituted ethanol group creates a versatile structure that can be further modified to target specific biological pathways.

Recent studies have highlighted the importance of fluorinated indoles in the development of anti-inflammatory and anticancer agents. The indole ring is known to interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. The introduction of fluorine atoms into these molecules can enhance their binding affinity and selectivity, leading to more effective therapeutic outcomes.

The synthesis of 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-yl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the indole derivative followed by functionalization with the trifluoromethyl group and subsequent ethanol addition. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired molecular architecture.

From a computational chemistry perspective, 2,2,2-trifluoro-1-(1-methyl-1H-indol-4-y)ethan-l -ol has been studied using various molecular modeling methods to predict its interactions with biological targets. These studies have provided insights into its binding mode and potential drug-like properties. For instance, computational docking simulations have shown that this compound can effectively bind to certain enzymes and receptors relevant to inflammation and cancer.

The pharmacological evaluation of CAS No 2229230 38 8 has revealed promising activities in preclinical models. Initial studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Additionally, it has shown potential in inhibiting tyrosine kinases involved in cancer cell proliferation. These findings suggest that this compound may have therapeutic applications in both inflammatory diseases and oncology.

In conclusion, CAS No 2229230 38 8 represents an exciting opportunity for pharmaceutical innovation due to its unique structural features and potential biological activities. Its fluorinated indole core provides a versatile scaffold for further drug development efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for fluorinated compounds, CAS No 2229230 38 8 is poised to play an important role in shaping the future of medicinal chemistry.